Cas no 879643-87-5 (2-Azepan-1-yl-2-(4-methoxy-phenyl)-ethylamine)

• Product Name: 2-Azepan-1-yl-2-(4-methoxy-phenyl)-ethylamine
• CAS No: 879643-87-5
• MF: C₁₅H₂₄N₂O
• MW: 248.363863945007
• MDL: MFCD08143653
• CID: 710211
• PubChem ID: 16394879
• Update Time: 2025-04-19

2-Azepan-1-yl-2-(4-methoxy-phenyl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine-1-ethanamine,hexahydro-b-(4-methoxyphenyl)-
• 2-(azepan-1-yl)-2-(4-methoxyphenyl)ethanamine
• 2-Azepan-1-yl-2-(4-methoxy-phenyl)-ethylamine
• 2-azaperhydroepinyl-2-(4-methoxyphenyl)ethylamine
• BB_SC-4151
• 2-Azepan-1-yl-2-(4-methoxyphenyl)ethylamine
• MFCD08143653
• SB81032
• AKOS016040404
• VS-10114
• CS-0313841
• 2-(Azepan-1-yl)-2-(4-methoxyphenyl)ethan-1-amine
• 1-(4-methoxy-benzyl)-pyrrolidin-3-ylaminedihydrochloride
• AKOS000145869
• DTXSID10585898
• 879643-87-5
• BBL030911
• STK801495

• MDL： MFCD08143653
• Inchi： 1S/C15H24N2O/c1-18-14-8-6-13(7-9-14)15(12-16)17-10-4-2-3-5-11-17/h6-9,15H,2-5,10-12,16H2,1H3
• InChI Key： CPASXXYSPZFNNT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(CN)N1CCCCCC1

Computed Properties

• Exact Mass: 248.18900
• Monoisotopic Mass: 248.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.5A^2
• XLogP3: 2

Experimental Properties

• Density: 1.041
• Boiling Point: 366.247°C at 760 mmHg
• Flash Point: 175.3°C
• Refractive Index: 1.544
• PSA: 38.49000
• LogP: 3.20920

2-Azepan-1-yl-2-(4-methoxy-phenyl)-ethylamine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT